Cas no 1214323-22-4 (5-Chloro-4-hydroxy-3-phenylpyridine)

• Product Name: 5-Chloro-4-hydroxy-3-phenylpyridine
• CAS No: 1214323-22-4
• MF: C₁₁H₈ClNO
• MW: 205.640321731567
• CID: 4921396
• Update Time: 2025-05-23

5-Chloro-4-hydroxy-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-hydroxy-3-phenylpyridine

• Inchi： 1S/C11H8ClNO/c12-10-7-13-6-9(11(10)14)8-4-2-1-3-5-8/h1-7H,(H,13,14)
• InChI Key： JOJSTTFOBKAOPW-UHFFFAOYSA-N
• SMILES： ClC1=CNC=C(C1=O)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Additional information on 5-Chloro-4-hydroxy-3-phenylpyridine

5-Chloro-4-Hydroxy-3-Phenylpyridine: A Comprehensive Overview

The compound 5-Chloro-4-Hydroxy-3-Phenylpyridine, identified by the CAS number 1214323-22-4, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This pyridine derivative has garnered attention due to its unique structural properties and promising applications in drug development, catalysis, and advanced materials. Recent studies have shed light on its synthesis, characterization, and functionalization, making it a subject of interest for researchers worldwide.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Chloro-4-Hydroxy-3-Phenylpyridine. Researchers have employed innovative methodologies, such as microwave-assisted synthesis and green chemistry approaches, to optimize the production process. These methods not only enhance yield but also reduce environmental impact, aligning with current sustainability goals. The molecule's structure, featuring a pyridine ring substituted with chlorine, hydroxyl, and phenyl groups, contributes to its versatile reactivity and functionalization potential.

The structural characteristics of 5-Chloro-4-Hydroxy-3-Phenylpyridine make it an attractive candidate for various applications. Its hydroxyl group facilitates hydrogen bonding, while the phenyl substituent introduces aromaticity and enhances stability. The chlorine atom further modulates electronic properties, making the molecule suitable for use in pharmaceuticals and agrochemicals. Recent studies have explored its role as a precursor for bioactive compounds, demonstrating its potential in drug discovery.

In the realm of catalysis, 5-Chloro-4-Hydroxy-3-Phenylpyridine has shown promise as a ligand in transition metal catalysts. Its ability to coordinate with metal centers enhances catalytic activity in reactions such as oxidation and cross-coupling. Researchers have reported improved selectivity and efficiency in these reactions when using this ligand system. This finding underscores its potential in industrial catalysis and sustainable chemical processes.

Beyond catalysis, the compound has found applications in materials science. Its ability to form coordination polymers and metal organic frameworks (MOFs) has been exploited for gas storage and separation applications. Recent research highlights its role in creating porous materials with high surface areas, which are essential for energy storage technologies such as supercapacitors and batteries.

The biological activity of 5-Chloro-4-Hydroxy-3-Phenylpyridine has also been a focal point of recent investigations. Studies have demonstrated its potential as an antioxidant and anti-inflammatory agent, making it a valuable lead compound in drug development. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases suggests its role in therapeutic interventions.

In conclusion, 5-Chloro-4-Hydroxy-3-Phenylpyridine, with its unique structure and diverse functional groups, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from catalysis to materials science and drug discovery. As researchers delve deeper into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.